Cas no 30165-96-9 (4-(4-chloro-1,2,5-thiadiazol-3-yl)morpholine)

• Product Name: 4-(4-chloro-1,2,5-thiadiazol-3-yl)morpholine
• CAS No: 30165-96-9
• MF: C₆H₈ClN₃OS
• MW: 205.665218353271
• MDL: MFCD00274160
• CID: 53580
• PubChem ID: 24879354
• Update Time: 2024-10-30

4-(4-chloro-1,2,5-thiadiazol-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-morpholino-1,2,5-thiadiazole
• 3-Chloro-4-N-morpholine-1,2,5-thiadiazole
• 3-Morpholino-4-chloro-1,2,5-thiadiazole
• 4-(4-Chloro-1,2,5-thiadiazol-3-yl)morpholine
• 3-Choro-4-morpholine-1,2,5-thiadiazole
• 3-Mor-4-chloro-1,2,5-thiadiazole
• 3-Morpholine-4-chloro-1,2,5-th
• 3-morpholine-4-chloro-1,2,5-thiazole
• 4-(4-chloro-1,2,5-thiadiazol-3-yl)morpholine(SALTDATA: FREE)
• 4-CHLORO-3-MORPHOLINO-1,2,5-THIADIAZOLE
• 4-CHLORO-5-MORPHOLINO-2,1,3-THIADIAZOLE
• 3-Morpholine-4-chloro-1,2,5-thiadiazole
• 3-Chloro-4-morpholin-4-yl-1,2,5-thiadiazole
• Morpholine, 4-(4-chloro-1,2,5-thiadiazol-3-yl)-
• M15N21L9HT
• 4-(4-Chloro-[1,2,5]thiadiazol-3-yl)-morpholine
• Timolol Impurity
• PubChem20788
• TimTec1_001315
• KSC496Q0D
• LAUCCQWGVCJGFT-UHFFFAOYSA-
• LAUCCQWGVCJGFT-UHFFFAOYSA-N
• HMS1537L17
• 4-(4-Chloro-1,2,5-thiadiazol-3-yl)morpholine #
• 1,2,5-Thiadiazole, morpholine deriv.
• DTXSID50184248
• 2-Naphthalenesulfonicacid, 6-(phenylamino)-
• TS-02943
• Timolol impurity F
• A820231
• MFCD00274160
• 30165-96-9
• BRD-K04184944-001-01-0
• 3-Chloro-4-morpholin-4-yl-1,2,5-thiadiazole, 98%
• UNII-M15N21L9HT
• TIMOLOL MALEATE IMPURITY F [EP IMPURITY]
• InChI=1/C6H8ClN3OS/c7-5-6(9-12-8-5)10-1-3-11-4-2-10/h1-4H2
• W-106954
• CS-0155189
• NCGC00174560-01
• EN300-75117
• FT-0638908
• Z285751714
• SCHEMBL2207978
• Q27283334
• AKOS000266398
• AC-8487
• EU-0052261
• C6H8ClN3OS
• 3-CHLORO-4-MORPHOLINE-1,2,5-THIADIAZOLE
• SY051078
• 4-(4-chloranyl-1,2,5-thiadiazol-3-yl)morpholine
• AI3-62392
• SR-01000526365
• SR-01000526365-1
• C2189
• EINECS 250-077-1
• BB 0242859
• DB-047719
• STK299984
• A10966
• ALBB-006901
• NS00028870
• 4-(4-chloro-1,2,5-thiadiazol-3-yl)morpholine

• MDL： MFCD00274160
• Inchi： 1S/C6H8ClN3OS/c7-5-6(9-12-8-5)10-1-3-11-4-2-10/h1-4H2
• InChI Key： LAUCCQWGVCJGFT-UHFFFAOYSA-N
• SMILES： ClC1C(=NSN=1)N1CCOCC1

Computed Properties

• Exact Mass: 205.00800
• Monoisotopic Mass: 205.0076608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 66.5

Experimental Properties

• Color/Form: Not determined
• Melting Point: 44-47 °C (lit.)
• Boiling Point: 307.8°C at 760 mmHg
• Flash Point: >110 ºC
• PSA: 66.49000
• LogP: 1.09310
• Solubility: Not determined

4-(4-chloro-1,2,5-thiadiazol-3-yl)morpholine Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines